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Compound of Interest

Compound Name: Flurazepam hydrochloride

Cat. No.: B1673478

This document provides immediate, essential safety protocols and logistical information for
researchers, scientists, and drug development professionals handling Flurazepam
hydrochloride. Adherence to these guidelines is critical for ensuring personal safety and
maintaining a secure laboratory environment.

Hazard Identification and Health Effects

Flurazepam hydrochloride is a benzodiazepine, classified as a Schedule 1V controlled
substance.[1][2] It poses several health risks that necessitate careful handling.

o Acute Effects: Harmful if swallowed[3][4], it can cause drowsiness, dizziness, and may
damage organs through single exposure.[3][4][5] Symptoms of exposure can include
disorientation, ataxia (staggering), severe sedation, and gastrointestinal issues.[1][6]

o Chronic Effects: May cause damage to organs through prolonged or repeated exposure.[3]
Continued use can lead to physical dependence and addiction.[2][7]

e Physical Hazards: As a dust, it can present an explosion hazard.[8]

Quantitative Data Summary

The following table summarizes key quantitative data for Flurazepam hydrochloride.
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Property Value Source
Molecular Weight 460.8 g/mol [1]
_ _ 208-218°C (406-424°F) with
Melting Point - [1][6]
decomposition

Solubility (in water) =100 mg/mL at 20°C (66°F) [1][6]
LD50 (Oral, Rat) 980 mg/kg [3]
LD50 (Oral, Mouse) 500 mg/kg [3]

Personal Protective Equipment (PPE)

A multi-layered approach to PPE is mandatory when handling Flurazepam hydrochloride to
minimize exposure risk.

o Respiratory Protection:

o For weighing and diluting, a NIOSH-approved half-face respirator with an organic
vapor/acid gas cartridge and a dust/mist filter is recommended.[6]

o In areas with inadequate ventilation or enclosed spaces, use a NIOSH-approved respirator
for dust.[8]

e Hand Protection:
o Wear two pairs of powder-free, disposable gloves.[9]

o The inner glove should be tucked under the cuff of the lab coat or gown, and the outer
glove should cover the cuff.[9]

o Change gloves immediately if they are torn, punctured, or contaminated.[9]
o Eye Protection:

o Safety glasses are required for general handling.[8]
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o For tasks with a risk of splashing or generating aerosols, chemical safety goggles should
be worn.[10]

e Body Protection:

o Wear a protective disposable gown made of low-permeability fabric with a solid front, long
sleeves, and tight-fitting cuffs.[9] A standard lab coat may be sufficient for low-risk
activities.[8]

PPE Doffing Sequence

ReT:gng;W”/ —b{ Wash Hands }—D{ Remove Eye Protection H Remove Respirator H Remove Inner Gloves }—b

PPE Donning Sequence

Don Gown/ | Don inner Gloves Don Outer Gloves Don Respirator
Wash Hands Lab Coat (Under Cuff) (Over Cuff) - (If Required) Don Eye Protection

Wash Hands Thoroughly
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Caption: Workflow for donning and doffing Personal Protective Equipment (PPE).

Operational Plans: Handling and Storage

Engineering Controls:
o Always handle Flurazepam hydrochloride in a well-ventilated area.[3][4]

» Use local exhaust ventilation at the worksite to maintain exposure below permissible limits.

[8]

Safe Handling Protocol:
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» Preparation: Designate a specific area for handling. Ensure all necessary PPE, spill kits, and
disposal containers are readily accessible.

» Weighing/Transfer: Conduct weighing and transfers in a chemical fume hood or other
ventilated enclosure to minimize dust inhalation. Bond containers when transferring materials
to prevent static discharge, which could be an explosion hazard.[8]

o Personal Hygiene: Do not eat, drink, or smoke in areas where the chemical is handled.[4]
Wash hands thoroughly before putting on gloves and after they are removed.[9]

» Avoid Contact: Take all necessary precautions to avoid direct contact with skin and eyes and
to prevent inhalation of dust.[4]

Storage:
o Store in a tightly sealed, properly labeled container.[3]
o Protect the material from light and store at ambient temperatures.[1][6]

e As a Schedule IV controlled substance, Flurazepam hydrochloride must be stored
according to all applicable State and Federal Regulations.[1][6]

Emergency Procedures: Spill Response
In the event of a spill, follow these steps immediately.

o Evacuate and Secure: Alert personnel in the immediate area and evacuate if necessary.
Restrict access to the spill zone.[6]

o Assess and Assemble PPE: Wear appropriate PPE, including a respirator, double gloves,
gown, and eye protection before re-entering the area.[6]

e Contain and Clean:
o For solid spills, dampen the material with water to prevent dust from becoming airborne.[6]

o Carefully transfer the dampened material and any absorbent paper used for cleanup into a
suitable, labeled container for disposal.[6][8]
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o Decontaminate: Wash all contaminated surfaces with a soap and water solution.[1][6]

e Dispose: Seal all contaminated materials, including clothing and cleaning supplies, in a
vapor-tight plastic bag for proper disposal as hazardous waste.[1][6]

 Verification: Do not re-enter the contaminated area until a safety officer has verified that it

has been properly cleaned.[6]
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Caption: Step-by-step workflow for responding to a Flurazepam hydrochloride spill.
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Disposal Plan

Disposal of Flurazepam hydrochloride and any contaminated materials must be handled with

care and in accordance with official regulations.

Waste Classification: As a controlled substance, specific disposal regulations apply. It must
not be disposed of with household garbage or allowed to enter the sewage system.[3]

Disposal Method: All waste material should be disposed of via an approved waste disposal
plant.[11] This includes the chemical itself, contaminated PPE, and cleaning materials.

Regulatory Compliance: Disposal must be made according to official federal and state
regulations for controlled substances and hazardous chemical waste.[1][3] Consult your
institution's Environmental Health and Safety (EHS) department for specific procedures. Pills
should be placed in sealed bags, and liquids should remain in their original, tightly capped
containers with personal information blacked out.[12]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://www.osha.gov/etools/hospitals/pharmacy/personal-protective-equipment
https://www.osha.gov/etools/hospitals/pharmacy/personal-protective-equipment
https://www.provista.com/blog/blog-listing/8-types-of-ppe-to-wear-when-compounding-hazardous-drugs
https://www.lgcstandards.com/medias/sys_master/root/h75/he9/11021509132318/SDS_TRC-F500800-5MG_ST-WB-MSDS-6038867-1-1-1/SDS-TRC-F500800-5MG-ST-WB-MSDS-6038867-1-1-1.PDF
https://www.stopwaste.org/sites/default/files/hhw-drug-flyer-20170131-1_0.pdf
https://www.benchchem.com/product/b1673478#personal-protective-equipment-for-handling-flurazepam-hydrochloride
https://www.benchchem.com/product/b1673478#personal-protective-equipment-for-handling-flurazepam-hydrochloride
https://www.benchchem.com/product/b1673478#personal-protective-equipment-for-handling-flurazepam-hydrochloride
https://www.benchchem.com/product/b1673478#personal-protective-equipment-for-handling-flurazepam-hydrochloride
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1673478?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1673478?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

